Cas no 203645-64-1 (Choline-d13 Bromide)

Choline-d13 Bromide structure
Choline-d13 Bromide structure
Product Name:Choline-d13 Bromide
CAS No:203645-64-1
MF:C5H14BrNO
MW:197.154862880707
CID:253931
PubChem ID:71309220
Update Time:2025-07-31

Choline-d13 Bromide Chemical and Physical Properties

Names and Identifiers

    • Ethan-1,1,2,2-d4-aminium,2-hydroxy-N,N,N-tri(methyl-d3)-, bromide (9CI)
    • (1,1,2,2-tetradeuterio-2-hydroxyethyl)-tris(trideuteriomethyl)azanium,bromide
    • Choline-d13 bromide-(N,N,N-trimethyl-d9,1,1,2,2-d4)
    • Choline-d13 bromide-(N,N,N-trimethyl-d9,1,1,2,2-d4), 98 atom % D
    • CHOLINE BROMIDE (D13)
    • D99053
    • Choline-d13 (bromide)
    • 203645-64-1
    • HY-W127656S1
    • [2-hydroxy(1,1,2,2-?H?)ethyl]tri(?H?)methylazanium bromide
    • (1,1,2,2-tetradeuterio-2-hydroxyethyl)-tris(trideuteriomethyl)azanium;bromide
    • DTXSID30745790
    • (1, 1, 2, 2-tetradeuterio-2-hydroxyethyl)-tris(trideuteriomethyl)azanium;bromide
    • Ethan-1,1,2,2-d4-aminium,2-hydroxy-N,N,N-tri(methyl-d3)-,bromide(9ci)
    • 2-Hydroxy-N,N,N-tris[(~2~H_3_)methyl](~2~H_4_)ethan-1-aminium bromide
    • CS-0256365
    • Choline-d13 Bromide
    • Inchi: 1S/C5H14NO.BrH/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1/i1D3,2D3,3D3,4D2,5D2;
    • InChI Key: JJCWKVUUIFLXNZ-TYBPHYHNSA-M
    • SMILES: [Br-].OC([2H])([2H])C([2H])([2H])[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 196.10700
  • Monoisotopic Mass: 196.10747g/mol
  • Isotope Atom Count: 13
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 46.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: -3.31110

Choline-d13 Bromide Security Information

Choline-d13 Bromide Pricemore >>

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